molecular formula C17H12INO B312608 N-(4-iodophenyl)naphthalene-1-carboxamide

N-(4-iodophenyl)naphthalene-1-carboxamide

Cat. No.: B312608
M. Wt: 373.19 g/mol
InChI Key: PTWIJGKWVMBGHF-UHFFFAOYSA-N
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Description

N-(4-iodophenyl)naphthalene-1-carboxamide is an organic compound characterized by the presence of an iodine atom attached to a phenyl ring, which is further connected to a naphthamide group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(4-iodophenyl)naphthalene-1-carboxamide typically involves the iodination of a precursor compound followed by an amide formation reaction. One common method involves the use

Properties

Molecular Formula

C17H12INO

Molecular Weight

373.19 g/mol

IUPAC Name

N-(4-iodophenyl)naphthalene-1-carboxamide

InChI

InChI=1S/C17H12INO/c18-13-8-10-14(11-9-13)19-17(20)16-7-3-5-12-4-1-2-6-15(12)16/h1-11H,(H,19,20)

InChI Key

PTWIJGKWVMBGHF-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC=C(C=C3)I

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC=C(C=C3)I

Origin of Product

United States

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